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Compound of Interest

3-Chloro-5-(2-
Compound Name:

fluoroethoxy)pyridazine
CAS No.: 1346691-39-1
Cat. No.: B3031056

Get Quote

Part 1: Executive Safety Assessment

3-Chloro-5-(2-fluoroethoxy)pyridazine (CAS: 1346691-39-1) is a halogenated
heteroaromatic compound used primarily as a research intermediate in drug discovery and
PET tracer development.

Effective disposal of this compound requires strict adherence to halogenated waste protocols.
Unlike standard organic waste, the presence of both chlorine (CI) and fluorine (F) atoms on the
pyridazine ring necessitates high-temperature incineration with specific scrubbing capabilities
to neutralize acidic byproducts (HCI, HF) and prevent the formation of toxic persistent organic
pollutants.

Core Disposal Directive:
o Primary Classification: Halogenated Organic Waste.

» Prohibited Actions: Do NOT dispose of down drains. Do NOT mix with non-halogenated
solvents (e.g., pure acetone/ethanol) if cost-saving segregation is active in your facility. Do
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NOT autoclave (risk of volatilizing toxic halides).

Part 2: Hazard Identification & Waste Characterization

Before initiating disposal, operators must validate the waste stream properties. This compound
is not a standard solvent; it is a functionalized solid often dissolved in reaction media.

Table 1- Physicochemical & Hazard Profile
Parameter Specification Operational Implication

Use for waste manifest and

CAS Number 1346691-39-1 _
labeling.
Halogenated: Contains Cl and
Molecular Formula CeHeCIFN20 E
i ) ) ) Dust generation risk during
Physical State Solid (White to Off-white)
transfer.
I . . H315, H319, H335:
GHS Classification Warning (Irritant) ) ) o
Skin/Eye/Respiratory irritant.[1]
. N Incompatible with strong
Reactivity Stable under normal conditions o
oxidizing agents.
o ) ] Suitable for fuel
Combustibility Combustible Organic

blending/incineration.

Technical Insight: The pyridazine nitrogen atoms can form salts with strong acids. Ensure waste
streams are not highly acidic (< pH 2) before bulking with general organic waste to prevent

unexpected exotherms or precipitation.

Part 3: Step-by-Step Disposal Workflows
Workflow A: Disposal of Pure Solid Substance
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Applicable for: Expired inventory, weighing errors, or degraded solid samples.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a
screw-top lid. Avoid metal containers if the solid is damp or acidic.

e Transfer:
o Perform all transfers inside a chemical fume hood.

o Dampen the solid slightly with a compatible solvent (e.g., dichloromethane) if the powder
is fine and prone to static dispersion.

e Solvent Dissolution (Optional but Recommended):

o To facilitate incineration, dissolve the solid in a minimal amount of a halogenated solvent
(e.g., Dichloromethane or Chloroform).

o Why? Liquid injection systems in incinerators are more efficient than solid feed hoppers for
small research quantities.

e Labeling:
o Affix a hazardous waste tag immediately.[2]
o Constituents: "3-Chloro-5-(2-fluoroethoxy)pyridazine, Dichloromethane".

o Hazard Checkbox: Toxic, Irritant, Halogenated.

Workflow B: Disposal of Reaction Mixtures (Liquid Waste)

Applicable for: Mother liquors, HPLC effluent, or reaction byproducts.
e Segregation:

o This stream MUST go into the Halogenated Waste carboy (typically red-tagged or distinct
from non-halogenated blue cans).

o Note: Even if the solvent is 90% Ethyl Acetate (non-halogenated), the presence of the
dissolved chloro-fluoro-pyridazine renders the entire mixture "Halogenated" for regulatory
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purposes (the "Mixture Rule").
o Compatibility Check:

o Ensure the mixture does not contain strong oxidizers (e.g., peroxides, permanganate). If
oxidizers were used, quench them (e.g., with sodium bisulfite) and test with starch-iodide
paper before adding to the waste drum.

o Bulking:
o Pour into the Halogenated Waste container using a funnel.

o Close the latch/lid immediately after use to prevent volatile emissions (EPA requirement).

Workflow C: Contaminated Consumables (Sharps & Debris)

Applicable for: Syringes, needles, contaminated gloves, and weighing boats.
o Sharps (Needles/Glass):
o Place directly into a rigid, puncture-proof Biohazard/Chemical Sharps container.
o Do not recap needles.
o Soft Debris (Gloves/Paper):
o Place in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).
o Double-bag if the debris is wet with solvent.

o Tag as "Solid Debris Contaminated with Halogenated Organics".

Part 4: Waste Segregation Logic (Visualization)

The following decision tree illustrates the critical decision points for segregating this specific
compound to ensure compliance and safety.
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Waste Generation:
3-Chloro-5-(2-fluoroethoxy)pyridazine

Physical State?

Solid
(Pure Compound / Debris)

Liquid
(Reaction Mixture / Mother Liquor)

. - . Consumables Sharps
2
Contains Oxidizers? Pure Chemical (Gloves, Paper) (Needles, Glass)
Preferred Alternative

Quench Oxidizers Dissolve in DCM DISPOSAL TARGET: DISPOSAL TARGET:

(e.g., NaHSO3)

(Recommended) Hazardous Solid Waste Bin Puncture-Proof Sharps Container

DISPOSAL TARGET:
Halogenated Solvent Waste Drum

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. This workflow prioritizes the "Halogenated Waste"
stream to ensure proper high-temperature incineration.
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Part 5: Emergency Spill Response

In the event of a spill involving 3-Chloro-5-(2-fluoroethoxy)pyridazine, immediate
containment is necessary to prevent environmental release.[3]

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double-gloving
recommended), lab coat, and safety goggles. If powder is airborne, use an N95 or P100
respirator.

e Containment:

o Solids: Cover with wet paper towels (dampened with water) to prevent dust dispersion,
then scoop into a waste jar.

o Liquids: Surround with absorbent pads or vermiculite. Do NOT use combustible materials
like sawdust if strong oxidizers are also present in the spill.

o Decontamination: Scrub the surface with a soap and water solution. Collect all cleanup
materials into the Solid Hazardous Waste bag.

o Reporting: Report the spill to your facility's EHS department if the quantity exceeds 1 gram or
if personnel exposure occurred.

Part 6: Regulatory Compliance & References

Strict adherence to these protocols ensures compliance with RCRA (Resource Conservation
and Recovery Act) regulations regarding halogenated organic waste.

References:

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 54366606 (Related Chloropyridazine Structures). PubChem. Available at: [Link]

» U.S. Environmental Protection Agency (EPA).Hazardous Waste Generators: Managing Your
Waste. EPA.gov. Available at: [Link]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. OSHA.gov. Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. 7.2 Organic Solvents [ehs.cornell.edu]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

o To cite this document: BenchChem. [Proper Disposal Procedures: 3-Chloro-5-(2-
fluoroethoxy)pyridazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031056/docs#proper-disposal-procedures-3-chloro-
5-2-fluoroethoxy-pyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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